Cas no 6079-89-6 (Octadecanoic acid,2,2-dimethylhydrazide)

• Product Name: Octadecanoic acid,2,2-dimethylhydrazide
• CAS No: 6079-89-6
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 516454
• PubChem ID: 879255
• Update Time: 2025-05-30

Octadecanoic acid,2,2-dimethylhydrazide Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2,2-dimethylhydrazide
• 2-(2-Bromo-4-methylphenoxy)acetohydrazide
• 2',2'-dimethylstearohydrazide
• STEARIC ACID 2,2-DIMETHYLHYDRAZIDE
• AC1LGZ9K
• acetic acid, 2-(2-bromo-4-methylphenoxy)-, hydrazide
• ARONIS022300
• CBMicro_044881
• CTK7F1181
• SBB030369
• Stearinsaeuredimethylhydrazid
• BIM-0044793.P001
• XYHKDKZCSZQLNF-UHFFFAOYSA-N
• AKOS000305327
• SR-01000226937
• SR-01000226937-1
• Cambridge id 6079896
• STK054738
• 6079-89-6

• Inchi： 1S/C9H11BrN2O2/c1-6-2-3-8(7(10)4-6)14-5-9(13)12-11/h2-4H,5,11H2,1H3,(H,12,13)
• InChI Key： XYHKDKZCSZQLNF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OCC(NN)=O

Computed Properties

• Exact Mass: 326.32996
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on Octadecanoic acid,2,2-dimethylhydrazide

Octadecanoic Acid, 2,2-Dimethylhydrazide: A Comprehensive Overview

Octadecanoic acid, 2,2-dimethylhydrazide, also known by its CAS number 6079-89-6, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of hydrazides, which are derivatives of hydrazine (N₂H₄) where one hydrogen atom is replaced by a substituent group. In this case, the substituent is a long-chain carboxylic acid derivative, specifically octadecanoic acid (also known as stearic acid), which contributes to the unique properties of this compound.

The structure of Octadecanoic acid, 2,2-dimethylhydrazide consists of a stearic acid chain (C₁₈H₃₆COOH) attached to a dimethylhydrazine moiety (N₂(CH₃)₂). This combination results in a molecule with both hydrophobic and hydrophilic characteristics, making it versatile for various applications. The dimethylhydrazine group is known for its stability and reactivity under certain conditions, while the stearic acid chain provides a long hydrocarbon tail that enhances solubility in organic solvents and compatibility with lipid-like environments.

Recent studies have highlighted the potential of Octadecanoic acid hydrazides in the field of biomedicine. Researchers have explored their use as carriers for drug delivery systems due to their ability to form stable complexes with certain therapeutic agents. The hydrophobic nature of the stearic acid chain allows for efficient encapsulation of hydrophobic drugs, while the hydrazine group can serve as a reactive site for further functionalization or targeting ligands. These properties make Octadecanoic acid, 2,2-dimethylhydrazide a promising candidate for developing advanced drug delivery platforms.

In addition to its biomedical applications, Octadecanoic acid hydrazides have also found utility in materials science. The compound has been investigated as a precursor for the synthesis of novel polymers and hybrid materials. Its ability to undergo condensation reactions with carbonyl compounds makes it valuable in the preparation of polymeric networks with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of these materials in applications ranging from flexible electronics to biodegradable packaging.

The synthesis of Octadecanoic acid, 2,2-dimethylhydrazide typically involves a two-step process: first, the preparation of stearic acid from its natural or synthetic sources; second, the reaction of stearic acid with dimethylhydrazine under controlled conditions. This reaction is often carried out in an inert solvent at elevated temperatures to ensure optimal yield and purity. Researchers have explored various reaction conditions and catalysts to improve the efficiency of this synthesis pathway.

CAS No 6079-89-6, or Octadecanoic acid hydrazide, has also been studied for its role in agricultural applications. Certain derivatives of this compound have shown promise as plant growth regulators or as components in agrochemical formulations. The ability of these compounds to interact with plant cell membranes or influence enzymatic activity suggests their potential in enhancing crop yields or improving stress tolerance in plants.

In conclusion, Octadecanoic acid, 2,2-dimethylhydrazide, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. From biomedicine to materials science and agriculture, this compound offers a wide range of opportunities for innovation and application development. As researchers uncover new insights into its properties and potential uses, it is likely that CAS No 6079-89-6 will play an increasingly important role in advancing scientific and technological frontiers.